Cas no 1806562-79-7 (6-Amino-5-fluoropicolinic acid)

• Product Name: 6-Amino-5-fluoropicolinic acid
• CAS No: 1806562-79-7
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• CID: 4908679
• Update Time: 2026-02-27

6-Amino-5-fluoropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-fluoropicolinic acid

• Inchi： 1S/C6H5FN2O2/c7-3-1-2-4(6(10)11)9-5(3)8/h1-2H,(H2,8,9)(H,10,11)
• InChI Key： FTDIFQQSUOZSRC-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=NC=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 0.5
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-5-fluoropicolinic acid

Research Brief on 6-Amino-5-fluoropicolinic acid (CAS: 1806562-79-7): Recent Advances and Applications

6-Amino-5-fluoropicolinic acid (CAS: 1806562-79-7) is a fluorinated picolinic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential clinical relevance.

One of the most notable advancements in the study of 6-Amino-5-fluoropicolinic acid is its incorporation into the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain tyrosine kinases implicated in cancer progression. The fluorine atom at the 5-position was found to enhance binding affinity through favorable interactions with hydrophobic pockets in the kinase active site. Researchers utilized molecular docking and X-ray crystallography to elucidate these interactions, providing a structural basis for further optimization.

In addition to its applications in oncology, recent investigations have revealed the antimicrobial potential of 6-Amino-5-fluoropicolinic acid derivatives. A team at the University of Cambridge reported in ACS Infectious Diseases (2024) that structurally modified versions of this compound showed promising activity against drug-resistant strains of Mycobacterium tuberculosis. The presence of both the amino and fluorine substituents appears to be crucial for penetrating the complex cell wall of mycobacteria. These findings open new avenues for developing novel anti-tuberculosis agents with improved efficacy and reduced side effects.

The synthetic accessibility of 6-Amino-5-fluoropicolinic acid has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity. The new protocol employs a palladium-catalyzed amination as the key step, addressing previous challenges with regioselectivity. This advancement is particularly significant for industrial-scale production, facilitating the compound's broader application in drug discovery programs.

From a mechanistic perspective, studies have begun to uncover the unique physicochemical properties conferred by the 5-fluoro substitution. Computational analyses published in Physical Chemistry Chemical Physics (2023) revealed that this modification significantly alters the compound's electronic distribution and acidity compared to non-fluorinated analogs. These properties influence not only biological activity but also the compound's metabolic stability and pharmacokinetic profile, making it an attractive scaffold for medicinal chemistry applications.

Looking forward, the versatility of 6-Amino-5-fluoropicolinic acid continues to inspire innovative research directions. Current investigations are exploring its potential in radiopharmaceuticals, where the fluorine-18 labeled version could serve as a PET imaging probe. Additionally, its application in agrochemical development is being examined, with preliminary results suggesting activity against plant pathogens. As research progresses, this compound is poised to make significant contributions across multiple domains of chemical biology and pharmaceutical science.